![molecular formula C28H23F9NOP B3067297 (4R)-2-[2-[Bis[4-(trifluoromethyl)phenyl]phosphino]-5-(trifluoromethyl)phenyl]-4-(1,1-dimethylethyl)-4,5-dihydrooxazole CAS No. 1006708-91-3](/img/structure/B3067297.png)
(4R)-2-[2-[Bis[4-(trifluoromethyl)phenyl]phosphino]-5-(trifluoromethyl)phenyl]-4-(1,1-dimethylethyl)-4,5-dihydrooxazole
Overview
Description
(4R)-2-[2-[Bis[4-(trifluoromethyl)phenyl]phosphino]-5-(trifluoromethyl)phenyl]-4-(1,1-dimethylethyl)-4,5-dihydrooxazole is a useful research compound. Its molecular formula is C28H23F9NOP and its molecular weight is 591.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Coordination Chemistry
A study by (Pailloux et al., 2011) explores the synthesis of various dihydrooxazole ligands, including those with trifluoromethylphenyl groups. These ligands have been characterized through spectroscopic methods and X-ray diffraction analyses. The coordination chemistry with lanthanide ions like Nd and Yb is also examined, demonstrating their potential in forming complexes with these metals.
Microwave-Assisted Synthesis and Bio-Evaluation
Jha and Ramarao (2017) discuss the microwave-assisted synthesis of novel triazole-pyridine hybrids incorporating bis(trifluoromethyl) phenyl groups (Jha & Ramarao, 2017). This study highlights the efficiency of this method in synthesizing these compounds and their potential as antimicrobial agents.
Generation and Cycloaddition Reactions
Mertzanos et al. (1992) investigate the generation of a 1,2,3-triazole analogue from a dihydrooxazole derivative (Mertzanos et al., 1992). This study provides insights into the reactivity of such compounds and their potential applications in organic synthesis.
Nickel Complexes with Oxazoline-Based Ligands
Speiser et al. (2004) research nickel complexes with phosphinooxazoline ligands, including those related to dihydrooxazole compounds (Speiser et al., 2004). This research is significant for understanding the catalytic properties of these complexes in reactions like ethylene oligomerization.
Synthesis of Carbaphosphatranes
Mironov et al. (2009) focus on synthesizing carbaphosphatrane derivatives, incorporating trifluoromethyl and dihydrooxazole moieties (Mironov et al., 2009). This research contributes to the development of novel compounds with potential applications in materials science.
Versatile Synthesis Templates
Misra and Ila (2010) describe the use of a phenyloxazol-5-one derivative as a template for synthesizing various oxazoles (Misra & Ila, 2010). This study is relevant for understanding the versatility of dihydrooxazole derivatives in organic synthesis.
properties
IUPAC Name |
[2-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-4-(trifluoromethyl)phenyl]-bis[4-(trifluoromethyl)phenyl]phosphane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H23F9NOP/c1-25(2,3)23-15-39-24(38-23)21-14-18(28(35,36)37)8-13-22(21)40(19-9-4-16(5-10-19)26(29,30)31)20-11-6-17(7-12-20)27(32,33)34/h4-14,23H,15H2,1-3H3/t23-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIQFFQBQQIDYQG-QHCPKHFHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1COC(=N1)C2=C(C=CC(=C2)C(F)(F)F)P(C3=CC=C(C=C3)C(F)(F)F)C4=CC=C(C=C4)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@@H]1COC(=N1)C2=C(C=CC(=C2)C(F)(F)F)P(C3=CC=C(C=C3)C(F)(F)F)C4=CC=C(C=C4)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H23F9NOP | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
591.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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